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Cycleanine Cycleanine Cycleanine is a member of isoquinolines and a bisbenzylisoquinoline alkaloid.
Brand Name: Vulcanchem
CAS No.: 518-94-5
VCID: VC0150056
InChI: InChI=1S/C38H42N2O6/c1-39-17-15-25-21-31(41-3)35(43-5)37-33(25)29(39)19-23-7-11-28(12-8-23)46-38-34-26(22-32(42-4)36(38)44-6)16-18-40(2)30(34)20-24-9-13-27(45-37)14-10-24/h7-14,21-22,29-30H,15-20H2,1-6H3/t29-,30-/m1/s1
SMILES: CN1CCC2=CC(=C(C3=C2C1CC4=CC=C(C=C4)OC5=C6C(CC7=CC=C(O3)C=C7)N(CCC6=CC(=C5OC)OC)C)OC)OC
Molecular Formula: C38H42N2O6
Molecular Weight: 622.7 g/mol

Cycleanine

CAS No.: 518-94-5

Reference Standards

VCID: VC0150056

Molecular Formula: C38H42N2O6

Molecular Weight: 622.7 g/mol

Cycleanine - 518-94-5

CAS No. 518-94-5
Product Name Cycleanine
Molecular Formula C38H42N2O6
Molecular Weight 622.7 g/mol
IUPAC Name (11R,26R)-4,5,19,20-tetramethoxy-10,25-dimethyl-2,17-dioxa-10,25-diazaheptacyclo[26.2.2.213,16.13,7.118,22.011,36.026,33]hexatriaconta-1(31),3(36),4,6,13,15,18(33),19,21,28(32),29,34-dodecaene
Standard InChI InChI=1S/C38H42N2O6/c1-39-17-15-25-21-31(41-3)35(43-5)37-33(25)29(39)19-23-7-11-28(12-8-23)46-38-34-26(22-32(42-4)36(38)44-6)16-18-40(2)30(34)20-24-9-13-27(45-37)14-10-24/h7-14,21-22,29-30H,15-20H2,1-6H3/t29-,30-/m1/s1
Standard InChIKey ANOXEUSGZWSCQL-LOYHVIPDSA-N
Isomeric SMILES CN1CCC2=CC(=C(C3=C2[C@H]1CC4=CC=C(C=C4)OC5=C6[C@@H](CC7=CC=C(O3)C=C7)N(CCC6=CC(=C5OC)OC)C)OC)OC
SMILES CN1CCC2=CC(=C(C3=C2C1CC4=CC=C(C=C4)OC5=C6C(CC7=CC=C(O3)C=C7)N(CCC6=CC(=C5OC)OC)C)OC)OC
Canonical SMILES CN1CCC2=CC(=C(C3=C2C1CC4=CC=C(C=C4)OC5=C6C(CC7=CC=C(O3)C=C7)N(CCC6=CC(=C5OC)OC)C)OC)OC
Description Cycleanine is a member of isoquinolines and a bisbenzylisoquinoline alkaloid.
Synonyms cycleanine
isocycleanine
PubChem Compound 121313
Last Modified Nov 11 2021
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